Cas no 1765-42-0 (2-Amino-3,4,5,6-tetrafluorobenzoic acid)

2-Amino-3,4,5,6-tetrafluorobenzoic acid is a fluorinated benzoic acid derivative featuring an amino group at the 2-position. Its highly fluorinated aromatic ring enhances electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis as a building block for bioactive compounds. The compound’s structural rigidity and polarity contribute to improved binding interactions in molecular design. It is particularly useful in the development of fluorinated analogs for drug discovery, where its stability and reactivity enable precise modifications. The presence of multiple fluorine atoms also enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. Suitable for use in cross-coupling reactions and as a precursor for heterocyclic systems.

2-Amino-3,4,5,6-tetrafluorobenzoic acid structure

1765-42-0 structure

Product Name:2-Amino-3,4,5,6-tetrafluorobenzoic acid

CAS No:1765-42-0

MF:C₇H₃F₄NO₂

MW:209.09783577919

MDL:MFCD00077592

CID:118059

PubChem ID:24863833

Update Time:2025-06-12

2-Amino-3,4,5,6-tetrafluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3,4,5,6-tetrafluorobenzoic acid
- Benzoic acid,2-amino-3,4,5,6-tetrafluoro-
- 3,4,5,6-TETRAFLUOROANTHRANILIC ACID
- 6-AMINO-2,3,4,5-TETRAFLUORBENZOIC ACID
- 6-AMINO-2,3,4,5-TETRAFLUOROBENZOIC ACID
- TETRAFLUOROANTHRANILIC ACID
- 2-Amino-3,4,5,6-tetrafluorobenzoic acid,3,4,5,6-Tetrafluoroanthranilic acid
- Benzoic acid, 2-aMino-3,4,5,6-tetrafluoro-
- 3,4,5,6-Tetrafluoroanthranilic acid, 2-Carboxy-3,4,5,6-tetrafluoroaniline
- SB78125
- SCHEMBL6036813
- 1765-42-0
- CNSGPAMLXMBLNA-UHFFFAOYSA-N
- MFCD00077592
- AS-65459
- 2-Amino-3,4,5,6-tetrafluorobenzoic acid, 98%
- AKOS015889438
- FT-0633826
- CS-0204433
- DTXSID50350820
- DTXCID00301887
- DB-025828
- MDL： MFCD00077592
- Inchi： 1S/C7H3F4NO2/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H2,(H,13,14)
- InChI Key： CNSGPAMLXMBLNA-UHFFFAOYSA-N
- SMILES： FC1=C(C(=C(C(=C1C(=O)O)N)F)F)F

Computed Properties

Exact Mass: 209.01000
Monoisotopic Mass: 209.00999099g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.7
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Color/Form: Not determined
Density: 1.726
Melting Point: 141-143 °C (lit.)
Boiling Point: 292.8°Cat760mmHg
Flash Point: 130.9°C
Refractive Index: 1.529
PSA: 63.32000
LogP: 2.10460
Solubility: Not determined

2-Amino-3,4,5,6-tetrafluorobenzoic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

2-Amino-3,4,5,6-tetrafluorobenzoic acid Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-Amino-3,4,5,6-tetrafluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D763393-250mg	Benzoic acid, 2-amino-3,4,5,6-tetrafluoro-	1765-42-0	95%	250mg	$125	2024-06-07
eNovation Chemicals LLC	D763393-1g	Benzoic acid, 2-amino-3,4,5,6-tetrafluoro-	1765-42-0	95%	1g	$195	2024-06-07
eNovation Chemicals LLC	D763393-5g	Benzoic acid, 2-amino-3,4,5,6-tetrafluoro-	1765-42-0	95%	5g	$870	2024-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A167964-250mg	2-Amino-3,4,5,6-tetrafluorobenzoic acid	1765-42-0	98%	250mg	¥484.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A167964-1g	2-Amino-3,4,5,6-tetrafluorobenzoic acid	1765-42-0	98%	1g	¥1143.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03286-1g	2-Amino-3,4,5,6-tetrafluorobenzoicacid	1765-42-0	98%	1g	¥1958.0	2024-07-18
1PlusChem	1P00256L-10g	Benzoic acid, 2-amino-3,4,5,6-tetrafluoro-	1765-42-0	98%	10g	$1396.00	2025-02-19
eNovation Chemicals LLC	D763393-100mg	Benzoic acid, 2-amino-3,4,5,6-tetrafluoro-	1765-42-0	95%	100mg	$100	2025-02-18
eNovation Chemicals LLC	D763393-1g	Benzoic acid, 2-amino-3,4,5,6-tetrafluoro-	1765-42-0	95%	1g	$195	2025-02-18
eNovation Chemicals LLC	D763393-250mg	Benzoic acid, 2-amino-3,4,5,6-tetrafluoro-	1765-42-0	95%	250mg	$125	2025-02-18

2-Amino-3,4,5,6-tetrafluorobenzoic acid Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:1765-42-0)2-Amino-3,4,5,6-tetrafluorobenzoic acid

Order Number:A904253

Stock Status:in Stock

Quantity:1g/5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:16

Price ($):161.0/791.0/1023.0

Email:sales@amadischem.com

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2-Amino-3,4,5,6-tetrafluorobenzoic acid Related Literature

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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
3. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

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Amadis Chemical Company Limited

(CAS:1765-42-0)2-Amino-3,4,5,6-tetrafluorobenzoic acid

Purity:99%/99%/99%